Cas no 63200-55-5 (N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine)

• Product Name: N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine
• CAS No: 63200-55-5
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• MDL: MFCD11109826
• CID: 1036741
• PubChem ID: 12344716
• Update Time: 2025-10-12

N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• 2-Chloro-N-(phenylmethyl)-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• N-Benzyl-2-chloro-5H-pyrrolo-[3,2-d]pyrimidin-4-amine
• DB-073284
• AKOS016013462
• DS-2907
• J-523463
• DTXSID30492651
• 63200-55-5
• N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine

• MDL： MFCD11109826
• Inchi： 1S/C13H11ClN4/c14-13-17-10-6-7-15-11(10)12(18-13)16-8-9-4-2-1-3-5-9/h1-7,15H,8H2,(H,16,17,18)
• InChI Key： WTYGEYYLNYWBMO-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CNC2=C(N=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 441.3±27.0 °C at 760 mmHg
• Flash Point: 220.7±23.7 °C
• PSA: 53.60000
• LogP: 3.29640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-Benzyl-2-chloro-5H-pyrrolo3,2-dpyrimidin-4-amine

Comprehensive Overview of N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine (CAS No. 63200-55-5): Properties, Applications, and Research Insights

N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine (CAS No. 63200-55-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrrolopyrimidine derivative features a chloro-substituted core coupled with a benzylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyrrolopyrimidine synthesis", "heterocyclic compound applications", and "CAS 63200-55-5 supplier", reflecting its relevance in drug discovery and material science.

The molecular structure of N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine combines a pyrrolo[3,2-d]pyrimidine scaffold with strategic functional groups, enabling interactions with biological targets such as kinases and enzymes. This aligns with trending topics like "targeted cancer therapies" and "small-molecule inhibitors", which dominate current scientific discourse. Its chloro group offers a reactive site for further modifications, a feature often explored in medicinal chemistry optimization studies. Recent publications highlight its potential in designing ATP-competitive inhibitors, addressing queries like "how to modify pyrrolopyrimidines for enhanced bioactivity".

From a synthetic perspective, CAS 63200-55-5 is typically prepared via multi-step organic reactions, including cyclocondensation and nucleophilic substitution. Laboratories prioritize high-purity synthesis methods, as evidenced by searches for "scalable pyrrolopyrimidine production". The compound’s stability under ambient conditions and solubility in polar solvents like DMSO make it practical for high-throughput screening assays—a key focus area for AI-driven drug discovery platforms.

Beyond pharmaceuticals, N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine finds niche applications in agrochemical innovation, particularly in developing crop protection agents. This resonates with global interest in "sustainable agriculture chemicals" and "eco-friendly pest control". Its mechanism of action, often linked to enzyme inhibition, parallels trends in green chemistry, answering queries such as "biodegradable heterocyclic compounds".

Quality control of CAS 63200-55-5 involves advanced analytical techniques like HPLC and LC-MS, ensuring compliance with regulatory standards. Searches for "pyrrolopyrimidine characterization protocols" underscore the demand for rigorous purity assessments. Additionally, its structure-activity relationship (SAR) data is curated in databases like PubChem, supporting cheminformatics studies—a hot topic among computational chemistry enthusiasts.

In summary, N-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-amine exemplifies the intersection of organic synthesis and applied life sciences. Its adaptability to diverse research needs—from drug design to material engineering—positions it as a compound of enduring scientific value. As innovation accelerates in precision medicine and sustainable chemistry, this molecule will likely remain a focal point for interdisciplinary exploration.